Cas no 80826-92-2 (2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3,5-dimethyl-)

• Product name: 2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3,5-dimethyl-
• CAS No: 80826-92-2
• MF: C₂₁H₁₈O
• MW: 286.367025852203
• CID: 704975
• PubChem ID: 71421097

2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-3,5-dimethyl-
• 4-benzhydrylidene-3,5-dimethylcyclohexa-2,5-dien-1-one
• 80826-92-2
• DTXSID80840264
• 4-(Diphenylmethylidene)-3,5-dimethylcyclohexa-2,5-dien-1-one

• Inchi： InChI=1S/C21H18O/c1-15-13-19(22)14-16(2)20(15)21(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-14H,1-2H3
• InChI Key： MGSMTLOUCMHLBU-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C=C(C1=C(C2=CC=CC=C2)C3=CC=CC=C3)C

Computed Properties

• Exact Mass: 286.135765193g/mol
• Monoisotopic Mass: 286.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų